Cas no 1465134-86-4 (2-ethoxy-2-(oxan-4-yl)acetonitrile)

• Product Name: 2-ethoxy-2-(oxan-4-yl)acetonitrile
• CAS No: 1465134-86-4
• MDL: MFCD21684124
• CID: 4601368
• PubChem ID: 66070893
• Update Time: 2025-10-28

2-ethoxy-2-(oxan-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-2-(oxan-4-yl)acetonitrile

• MDL： MFCD21684124

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-ethoxy-2-(oxan-4-yl)acetonitrile

2-Ethoxy-2-(oxan-4-yl)acetonitrile: A Comprehensive Overview

2-Ethoxy-2-(oxan-4-yl)acetonitrile, also known by its CAS number 1465134-86-4, is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its ethoxy group, oxane ring, and nitrile functional group, which collectively contribute to its diverse chemical properties and applications.

The molecular structure of 2-Ethoxy-2-(oxan-4-yl)acetonitrile consists of an ethoxy group attached to a central carbon atom, which is further connected to an oxane ring and a nitrile group. This arrangement allows for a wide range of chemical reactivity, making it a valuable intermediate in the synthesis of various compounds. Recent studies have highlighted its potential as a precursor in the development of advanced materials, including polymers and pharmaceutical agents.

One of the most notable aspects of this compound is its ability to participate in nucleophilic substitution reactions. The nitrile group serves as an excellent leaving group under certain conditions, enabling the formation of diverse products. For instance, researchers have utilized this property to synthesize novel heterocyclic compounds with potential applications in drug discovery. The oxane ring, on the other hand, introduces rigidity and stability to the molecule, enhancing its suitability for use in high-performance materials.

The synthesis of 2-Ethoxy-2-(oxan-4-yl)acetonitrile typically involves multi-step reactions, often starting from readily available starting materials such as ethylene oxide and acetonitrile derivatives. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible. These improvements have been documented in several peer-reviewed journals, underscoring the compound's importance in modern organic chemistry.

In terms of applications, 2-Ethoxy-2-(oxan-4-yl)acetonitrile has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable bonds with other functional groups makes it ideal for constructing complex molecular architectures required in drug design. Additionally, it has been explored as a building block for advanced polymers, where its unique combination of flexibility and rigidity contributes to enhanced material properties.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that it exhibits low toxicity and biodegradability under certain conditions, making it a safer alternative to some traditional chemical intermediates. This aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, 2-Ethoxy-2-(oxan-4-yl)acetonitrile, CAS number 1465134-86-4, stands out as a pivotal compound in contemporary organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications position it as a key player in both academic research and industrial processes. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.